Cas no 1019573-01-3 (4-(Benzylamino)cyclohexan-1-ol)

• Product Name: 4-(Benzylamino)cyclohexan-1-ol
• CAS No: 1019573-01-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2157239
• Update Time: 2025-10-30

4-(Benzylamino)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Benzylamino-cyclohexanol
• 4-(benzylamino)cyclohexan-1-ol
• 4-(Benzylamino)cyclohexanol
• 4-Benzylaminocyclohexanol
• QPRIOPMWGXBPOQ-UHFFFAOYSA-N
• AM90446
• 4beta-(Benzylamino)cyclohexane-1beta-ol
• Y2633
• 4-(Benzylamino)cyclohexan-1-ol

• Inchi： 1S/C13H19NO/c15-13-8-6-12(7-9-13)14-10-11-4-2-1-3-5-11/h1-5,12-15H,6-10H2
• InChI Key： QPRIOPMWGXBPOQ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(Benzylamino)cyclohexan-1-ol

Comprehensive Overview of 4-(Benzylamino)cyclohexan-1-ol (CAS No. 1019573-01-3): Properties, Applications, and Industry Insights

4-(Benzylamino)cyclohexan-1-ol (CAS No. 1019573-01-3) is a specialized organic compound with a unique molecular structure that combines a cyclohexanol backbone with a benzylamino substituent. This cyclohexanol derivative has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. The compound's benzylamino functional group enhances its reactivity, making it valuable for synthesizing more complex molecules. Researchers often explore its potential in drug discovery, particularly in developing central nervous system (CNS) agents and bioactive intermediates.

In recent years, the demand for 4-(Benzylamino)cyclohexan-1-ol has surged, driven by its role in medicinal chemistry and material science. A trending topic in scientific forums revolves around its potential as a building block for novel therapeutics, especially in targeting neurological disorders. Google Scholar and PubMed queries frequently highlight its association with dopamine receptor modulation and neuroprotective effects, aligning with the growing focus on mental health solutions. The compound's lipophilic nature and hydrogen-bonding capacity further contribute to its pharmacokinetic appeal.

From a synthetic perspective, CAS No. 1019573-01-3 is often utilized in multi-step organic synthesis. Its cyclohexanol moiety provides stereochemical diversity, enabling the creation of enantiomerically pure compounds—a critical factor in modern asymmetric catalysis. Industry reports emphasize its use in chiral auxiliary applications, where it aids in controlling reaction stereoselectivity. This aligns with the broader trend toward green chemistry, as researchers seek efficient pathways to reduce waste and improve atom economy.

Analytical studies of 4-(Benzylamino)cyclohexan-1-ol reveal excellent stability under standard storage conditions, with degradation occurring only at elevated temperatures (>200°C). Its solubility profile—soluble in polar organic solvents like ethanol and DMSO but insoluble in water—makes it ideal for solution-phase reactions. These properties are frequently discussed in patent literature, particularly in formulations requiring controlled release or targeted delivery systems.

The compound's structure-activity relationship (SAR) has become a hot topic in computational chemistry circles. Molecular docking simulations suggest that its benzyl group may interact with aromatic residues in enzyme binding sites, a feature exploited in fragment-based drug design. This computational approach reduces experimental screening costs, addressing the pharmaceutical industry's push for high-throughput screening alternatives.

Quality control protocols for CAS No. 1019573-01-3 typically involve HPLC purity analysis and spectroscopic characterization (NMR, IR, MS). Recent advancements in process analytical technology (PAT) have enabled real-time monitoring during its synthesis, ensuring batch-to-batch consistency—a critical requirement for GMP-compliant production. These developments respond to the increasing regulatory scrutiny on impurity profiling in fine chemicals.

Market analysts note that 4-(Benzylamino)cyclohexan-1-ol occupies a niche but growing segment in the custom synthesis sector. Its pricing reflects the complexity of amine protection/deprotection steps during manufacturing. The compound's supply chain has adapted to global disruptions by implementing dual sourcing strategies, a lesson learned from recent pharmaceutical supply chain resilience studies.

Environmental considerations surrounding 1019573-01-3 include its biodegradability assessment and ecotoxicological profile. While not classified as hazardous, proper laboratory waste management protocols are recommended. This aligns with the EPA's Safer Choice Program objectives, which promote sustainable chemical usage—a priority for ESG-focused enterprises.

Future research directions for 4-(Benzylamino)cyclohexan-1-ol may explore its cocrystal formation potential to enhance solubility or investigate its metal-organic framework (MOF) incorporation for catalytic applications. Such innovations would capitalize on the compound's hydrogen donor/acceptor sites, potentially unlocking new supramolecular chemistry applications.